Cas no 211508-95-1 (1-(bromomethyl)-2-ethynylbenzene)

1-(Bromomethyl)-2-ethynylbenzene is a versatile aromatic compound featuring both a bromomethyl and an ethynyl functional group on a benzene ring. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions, cycloadditions, and polymer chemistry. The bromomethyl group allows for nucleophilic substitution, while the ethynyl group enables click chemistry and metal-catalyzed transformations, such as Sonogashira coupling. Its dual reactivity facilitates the construction of complex molecular architectures, including heterocycles and conjugated systems. The compound is commonly used in pharmaceutical research, material science, and fine chemical synthesis due to its stability and well-defined reactivity profile. Proper handling is required due to its lachrymatory and potential sensitizing properties.
1-(bromomethyl)-2-ethynylbenzene structure
211508-95-1 structure
Product Name:1-(bromomethyl)-2-ethynylbenzene
CAS No:211508-95-1
MF:C9H7Br
MW:195.055881738663
MDL:MFCD20621706
CID:242416
PubChem ID:15830558
Update Time:2025-06-07

1-(bromomethyl)-2-ethynylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(bromomethyl)-2-ethynyl-
    • 1-(bromomethyl)-2-ethynylbenzene
    • o-Ethynylbenzyl bromide
    • DTXSID40578692
    • EN300-1911028
    • 211508-95-1
    • 2-ETHYNYLBENZYL BROMIDE
    • SCHEMBL4170188
    • MDL: MFCD20621706
    • Inchi: 1S/C9H7Br/c1-2-8-5-3-4-6-9(8)7-10/h1,3-6H,7H2
    • InChI Key: VQYHSHIINCLCJO-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC=CC=1C#C

Computed Properties

  • Exact Mass: 193.97311
  • Monoisotopic Mass: 193.97311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

1-(bromomethyl)-2-ethynylbenzene Pricemore >>

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